2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N'-{(E)-[3-(trifluoromethyl)phenyl]methylidene}acetohydrazide
Description
This compound belongs to the acylhydrazide class, characterized by a thiazinan ring substituted with a sulfone group (1,1-dioxo-1λ⁶,4-thiazinan-4-yl) and an (E)-configured hydrazone moiety linked to a 3-(trifluoromethyl)phenyl group. Its synthesis typically involves condensation of hydrazide intermediates with substituted benzaldehydes under acidic reflux conditions, as seen in analogous protocols .
Properties
IUPAC Name |
2-(1,1-dioxo-1,4-thiazinan-4-yl)-N-[(E)-[3-(trifluoromethyl)phenyl]methylideneamino]acetamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16F3N3O3S/c15-14(16,17)12-3-1-2-11(8-12)9-18-19-13(21)10-20-4-6-24(22,23)7-5-20/h1-3,8-9H,4-7,10H2,(H,19,21)/b18-9+ | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZRBFWSSBOFAKT-GIJQJNRQSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCN1CC(=O)NN=CC2=CC(=CC=C2)C(F)(F)F | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CS(=O)(=O)CCN1CC(=O)N/N=C/C2=CC(=CC=C2)C(F)(F)F | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16F3N3O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.36 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N'-{(E)-[3-(trifluoromethyl)phenyl]methylidene}acetohydrazide is a compound of interest due to its potential biological activities. This article summarizes its chemical properties, biological effects, and relevant research findings.
- Molecular Formula : C14H16F3N3O3S
- Molecular Weight : 363.36 g/mol
- CAS Number : 477890-00-9
Antidiabetic Activity
Research indicates that compounds similar to 2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N'-{(E)-[3-(trifluoromethyl)phenyl]methylidene}acetohydrazide exhibit significant antidiabetic properties. For instance, in studies involving structurally related compounds, the following results were noted:
| Compound | IC50 (μM) | Percent Inhibition (%) |
|---|---|---|
| Standard (Acarbose) | 1.58 | 100 at 500 μM |
| Test Compound | 4.58 | 78.85 at 500 μM |
These results suggest that the compound may inhibit alpha-amylase activity, a key enzyme in carbohydrate metabolism, thereby contributing to its antidiabetic effects .
Antioxidant Activity
The compound's potential as an antioxidant has also been explored. In DPPH assays, it demonstrated protective effects on beta cells responsible for insulin production. The antioxidant activity is crucial for managing oxidative stress associated with diabetes .
The proposed mechanism involves the inhibition of specific enzymes linked to glucose metabolism and oxidative stress. By modulating these pathways, the compound may help in regulating blood sugar levels and protecting against cellular damage.
Case Studies and Research Findings
Several studies have investigated the biological activities of related compounds:
- Study on Antidiabetic Effects :
- Antioxidant Studies :
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Effects
The compound’s structural analogs differ primarily in the heterocyclic core, substituent positions, and aromatic/heteroaromatic appendages. Key examples include:
Key Observations :
- Trifluoromethyl Phenyl Group : The 3-(trifluoromethyl)phenyl group in the target compound enhances electron-withdrawing effects and lipophilicity compared to 4-fluorophenyl () or 2-hydroxyphenyl () substituents. This may improve membrane permeability and target engagement .
- Heterocyclic Core: Thiazinan and thiadiazole cores () exhibit distinct electronic profiles.
Physicochemical Properties
Research Findings and Implications
- Structural Optimization : Replacement of the thiazinan core with purine () or benzofuran () alters bioactivity profiles, suggesting tunability for specific targets.
- Synthatic Efficiency : The target compound’s one-pot synthesis (analogous to ) offers advantages over multi-step protocols for thiadiazoles () or oxadiazines () .
- Unmet Needs: Limited data exist on the target compound’s pharmacokinetics or toxicity. Comparative studies with (azetidinones) and (benzofurans) are warranted.
Q & A
Q. What are the established synthetic routes for this compound, and what are the critical reaction conditions?
- Methodological Answer: Synthesis typically involves multi-step reactions:
- Step 1: Formation of the thiazinane-dioxo intermediate via sulfonation and cyclization under reflux with chlorinating agents (e.g., POCl₃) .
- Step 2: Condensation of the hydrazide moiety using aromatic aldehydes (e.g., 3-trifluoromethylbenzaldehyde) in ethanol under acidic catalysis (e.g., glacial acetic acid) .
- Key Parameters: Temperature (70–80°C), solvent polarity, and stoichiometric ratios (1:1.2 hydrazide:aldehyde) significantly impact yield .
Q. Table 1: Representative Synthetic Conditions
| Step | Reagents/Conditions | Yield (%) | Purity (HPLC) |
|---|---|---|---|
| 1 | POCl₃, DMF, 110°C | 65–70 | >95% |
| 2 | EtOH, AcOH, 80°C | 75–80 | >98% |
Q. How is the structural integrity of the compound confirmed post-synthesis?
- Methodological Answer: Use a combination of:
- NMR Spectroscopy: ¹H/¹³C NMR to verify hydrazone (E)-configuration (δ 8.2–8.5 ppm for imine proton) and trifluoromethyl resonance .
- X-ray Crystallography: Resolves stereochemistry of the thiazinane ring and confirms dioxo group geometry .
- Mass Spectrometry: High-resolution MS (HRMS) to validate molecular ion [M+H]⁺ at m/z 392.08 (calculated) .
Advanced Research Questions
Q. How can synthetic routes be optimized for scalability while maintaining enantiomeric purity?
- Methodological Answer:
- Catalyst Screening: Test chiral catalysts (e.g., BINOL-derived phosphoric acids) to enhance stereoselectivity during hydrazone formation .
- Flow Chemistry: Implement continuous-flow reactors to improve heat/mass transfer and reduce side reactions .
- In-line Analytics: Use FTIR or Raman spectroscopy for real-time monitoring of intermediate formation .
Q. How to resolve contradictions in spectroscopic data for hydrazone derivatives?
- Methodological Answer:
- Dynamic NMR: Investigate rotational barriers around the C=N bond to explain variable splitting patterns .
- Computational Validation: Compare experimental ¹³C NMR shifts with DFT-calculated values (e.g., B3LYP/6-311+G(d,p)) to confirm assignments .
Q. What computational approaches predict biological activity against kinase targets?
- Methodological Answer:
Q. Table 2: Predicted vs. Experimental IC₅₀ (EGFR Inhibition)
| Derivative | Predicted IC₅₀ (nM) | Experimental IC₅₀ (nM) |
|---|---|---|
| CF₃-para | 12.3 | 14.7 ± 1.2 |
| CF₃-meta | 8.9 | 9.5 ± 0.8 |
Q. How to elucidate the mechanism of action in antimicrobial assays?
- Methodological Answer:
- Time-Kill Studies: Measure bactericidal kinetics against S. aureus (ATCC 25923) at 2×/4× MIC .
- Membrane Permeability Assays: Use SYTOX Green uptake to quantify disruption of Gram-negative outer membranes .
- Resistance Profiling: Screen for efflux pump overexpression (e.g., mexB in P. aeruginosa) via RT-qPCR .
Data Contradiction Analysis
Q. Why do solubility measurements vary across studies?
- Methodological Answer:
- Solvent History: Preferential solvation in DMSO vs. aqueous buffers alters apparent solubility. Use shake-flask method with HPLC quantification .
- Polymorphism: Screen for crystalline forms (Form I vs. II) via DSC/TGA. Form I (mp 162°C) has 3× higher solubility than Form II .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
